Cas no 454678-87-6 ((4-cyclopropylphenyl)methanol)

(4-Cyclopropylphenyl)methanol is a versatile organic compound featuring a cyclopropyl-substituted phenyl ring with a hydroxymethyl functional group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl group enhances steric and electronic properties, influencing selectivity in coupling reactions or serving as a precursor for further functionalization. The benzylic alcohol moiety allows for straightforward derivatization, including oxidation to aldehydes or esterification. Its stability under standard conditions ensures ease of handling in synthetic workflows. The compound’s balanced lipophilicity and rigid aromatic-cyclopropyl framework make it particularly useful in designing bioactive molecules with tailored physicochemical profiles.
(4-cyclopropylphenyl)methanol structure
(4-cyclopropylphenyl)methanol structure
Product Name:(4-cyclopropylphenyl)methanol
CAS No:454678-87-6
MF:C10H12O
MW:148.201683044434
MDL:MFCD06802675
CID:859286
PubChem ID:22135711
Update Time:2025-11-06

(4-cyclopropylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 4-cyclopropyl-
    • (4-CYCLOPROPYLPHENYL)METHANOL
    • (4-cyclopropyl-phenyl)-methanol
    • 4-cyclopropylbenzyl alcohol
    • A826810
    • BB 0223824
    • FT-0653616
    • KB-73245
    • p-cyclopropylbenzyl alcohol
    • SBB068705
    • SureCN742590
    • CS-0130047
    • MFCD06802675
    • DA-05724
    • 4-Cyclopropyl-benzeneMethanol
    • DTXSID40622740
    • 454678-87-6
    • AS-35952
    • (4-cyclopropyl-phenyl)methanol
    • ZB1286
    • SCHEMBL742590
    • 4-Cyclopropylbenzenemethanol
    • OUUVDKAYACQKRO-UHFFFAOYSA-N
    • AKOS004118817
    • EN300-1845789
    • SY249667
    • (4-cyclopropylphenyl)methanol
    • MDL: MFCD06802675
    • Inchi: 1S/C10H12O/c11-7-8-1-3-9(4-2-8)10-5-6-10/h1-4,10-11H,5-7H2
    • InChI Key: OUUVDKAYACQKRO-UHFFFAOYSA-N
    • SMILES: OCC1C=CC(=CC=1)C1CC1

Computed Properties

  • Exact Mass: 148.088815002g/mol
  • Monoisotopic Mass: 148.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.2Ų

(4-cyclopropylphenyl)methanol Pricemore >>

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Additional information on (4-cyclopropylphenyl)methanol

Market Research and Analysis Report on (4-cyclopropylphenyl)methanol (CAS No. 454678-87-6)

The compound (4-cyclopropylphenyl)methanol, identified by the CAS number 454678-87-6, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development. This report provides an in-depth analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of (4-cyclopropylphenyl)methanol as a promising intermediate in the synthesis of bioactive molecules. Its cyclopropyl group contributes to enhanced stability and bioavailability, making it a valuable component in the design of novel therapeutic agents. The compound has been extensively investigated for its potential in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The global market for (4-cyclopropylphenyl)methanol is driven by increasing demand from pharmaceutical companies engaged in drug discovery and development. Key regions contributing to this demand include North America, Europe, and Asia-Pacific, with emerging markets in India and China showing significant growth potential. The compound's availability from multiple suppliers ensures a stable supply chain, although pricing fluctuations may occur due to variations in production scale and raw material costs.

From a research perspective, recent advancements have focused on optimizing the synthesis of (4-cyclopropylphenyl)methanol to improve yield and reduce production costs. Green chemistry approaches, such as catalytic hydrogenation and enzymatic reactions, have been explored to enhance the sustainability of manufacturing processes. Additionally, computational modeling techniques have been employed to predict the compound's pharmacokinetic properties, aiding in its rational design for therapeutic applications.

In terms of clinical applications, preliminary studies suggest that (4-cyclopropylphenyl)methanol exhibits potent anti-inflammatory and antioxidant activities. These findings have prompted further investigation into its efficacy as a potential lead compound for developing novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of research findings into clinical practice.

The future outlook for (4-cyclopropylphenyl)methanol appears promising, with ongoing research aimed at expanding its application scope. As the demand for innovative drug candidates continues to rise, this compound is poised to play a pivotal role in shaping the future of pharmacological interventions. Market players are advised to closely monitor emerging trends and technological advancements to capitalize on opportunities in this evolving sector.

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